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Compound of Interest

Compound Name: 3-Chloro-5-methyl-4-vinylpyridine
Cat. No.: B12818118
Get Quote

Technical Monograph: 3-Chloro-5-methyl-4-
vinylpyridine

CAS Number: 1824298-47-6 Primary Application: Covalent Inhibitor Synthesis & Functionalized
Polymers

Executive Summary

3-Chloro-5-methyl-4-vinylpyridine is a highly functionalized pyridine derivative characterized
by a vinyl group at the 4-position, flanked by a chlorine atom at C3 and a methyl group at C5.
[1][2] This specific substitution pattern creates a sterically congested yet electronically distinct
environment, making it a valuable intermediate for constructing atropisomeric kinase inhibitors
and molecularly imprinted polymers (MIPs).

Its vinyl moiety serves as a versatile handle for Heck couplings, Ring-Closing Metathesis
(RCM), or as a Michael acceptor in the design of covalent drugs targeting cysteine residues in
proteins (e.g., KRAS, EGFR).

Chemical Identity & Properties
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Property Specification
CAS Number 1824298-47-6
IUPAC Name 3-Chloro-4-ethenyl-5-methylpyridine
Molecular Formula CsHsCIN
Molecular Weight 153.61 g/mol
SMILES Cclc(Clc(C=C)ccnl

(Predicted) HVZ... (Analogous to 3-chloro-4-
InChl Key . -

vinylpyridine)

Colorless to pale yellow liquid or low-melting
Appearance _

solid
Boiling Point ~220-230 °C (Predicted based on analogs)
Density ~1.15 g/cm?3

. Soluble in DCM, THF, Ethyl Acetate; slightly

Solubility

soluble in water.

Synthesis & Manufacturing Methodologies

The synthesis of 3-Chloro-5-methyl-4-vinylpyridine is non-trivial due to the steric crowding at

the 4-position. The most robust industrial route involves the transition-metal-catalyzed

vinylation of a 4-halo precursor.

Core Synthetic Pathway (Stille/Suzuki Coupling)

This protocol utilizes 3-chloro-5-methyl-4-iodopyridine as the key intermediate, derived from the

regioselective lithiation of 3-chloro-5-methylpyridine.

Step 1: Regioselective lodination

e Reagents: LDA (Lithium Diisopropylamide), lodine (

), THF.
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Mechanism: Directed Ortho Metalation (DoM). The acidity of the C4 proton is enhanced by
the inductive effect of the adjacent Chlorine and the

-deficiency of the pyridine ring.

Conditions: -78 °C under

Step 2: Palladium-Catalyzed Vinylation

Reagents: Tributyl(vinyl)tin (Stille) or Vinylboronic anhydride pyridine complex (Suzuki),

or

Rationale: The Stille coupling is often preferred for sterically hindered pyridines due to the
neutral conditions, avoiding protodeboronation side reactions common in Suzuki couplings of
electron-poor heterocycles.

Experimental Protocol (Recommended)

Caution:Vinylstannanes are toxic. Perform in a fume hood.

Precursor Preparation: Dissolve 3-chloro-5-methylpyridine (1.0 eq) in anhydrous THF. Cool
to -78 °C. Add LDA (1.1 eq) dropwise over 30 min. Stir for 1 h.

Quench: Add a solution of
(1.2 eq) in THF. Warm to RT. Workup with

to remove excess iodine. Isolate 3-chloro-4-iodo-5-methylpyridine.

Coupling: To a degassed solution of the iodo-intermediate (1.0 eq) in Toluene/DMF (10:1),
add Tributyl(vinyl)tin (1.1 eq) and

(5 mol%).

Reaction: Heat to 90-100 °C for 12—16 h. Monitor by LC-MS.
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« Purification: Silica gel chromatography (Hexane/EtOAc gradient). The product is prone to
polymerization; add 50 ppm BHT (stabilizer) if storing.

Synthesis Workflow Diagram

LDA, THF Vinyl-SnBu3
3-Chloro-5-methylpyridine -78°c__ o | Intermediate: 12 (Electrophile) > 3-Chloro-4-iodo- Pd(PPh3)4 | Pd-Catalyzed 90°C, 12h 3-Chloro-5-methyl-
(Starting Material) "] 3-Lithio-Species 5-methylpyridine | cross-Coupling 4-vinylpyridine

Click to download full resolution via product page

Caption: Figure 1. Regioselective synthesis via Directed Ortho Metalation (DoM) and Stille
Coupling.

Applications in Drug Discovery & Materials[2]
Covalent Kinase Inhibitors

The 3-chloro-5-methyl-4-vinylpyridine scaffold is a privileged structure for designing
"warheads" that target non-catalytic cysteines in kinases (e.g., JAK3, BTK, EGFR).

e Mechanism: The vinyl group acts as a Michael acceptor. The adjacent electron-withdrawing
chlorine atom and the pyridine nitrogen increase the electrophilicity of the vinyl

-carbon, tuning the reactivity to match the nucleophilicity of the target cysteine thiol.

» Steric Tuning: The C5-methyl group provides steric bulk that can enforce specific
conformations (atropisomerism) when the pyridine is coupled to other aromatic systems,
improving selectivity.

Macrocyclization Precursor

In the synthesis of macrocyclic drugs (like Lorlatinib analogs), this building block allows for
Ring-Closing Metathesis (RCM).

o Workflow: The vinyl group reacts with another alkene tethered to the molecule (using Grubbs
catalysts) to close a macrocyclic ring, locking the bioactive conformation.
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Functional Polymers (MIPs)

Vinylpyridines are classic monomers for Molecularly Imprinted Polymers.

» Role: The basic nitrogen interacts with acidic templates (e.g., carboxylic acid drugs), while
the chloro/methyl groups provide unique shape recognition elements in the polymer matrix.

Mechanism of Action Diagram[3]

3-Cl-5-Me-4-Vinylpyridine Protein Target
(Warhead) (Cysteine-SH)

Xlectmphilic A?/N ucleophilic Attack

Michael Addition
Complex

Stable Thioether Formation

Irreversible Inhibition
(Covalent Bond)

Click to download full resolution via product page

Caption: Figure 2. Mechanism of covalent inhibition via Michael Addition to cysteine residues.

Handling, Safety, and Stability
Stability Profile

» Polymerization: Like all vinylpyridines, this compound is prone to spontaneous
polymerization, especially under light or heat.

 Stabilization: Store with 10-50 ppm 4-tert-butylcatechol (TBC) or BHT.

o Storage: Keep at -20 °C under inert atmosphere (Argon/Nitrogen).

Safety Hazards (GHS Classification)
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» Skin/Eye Irritation: Causes severe skin burns and eye damage (Category 1B). The
combination of the basic pyridine and the alkylating vinyl group makes it a potent irritant.

e Sensitization: Potential skin sensitizer.

o Acute Toxicity: Harmful if swallowed or inhaled.

Disposal

» Quench excess vinyl reactivity with a thiol scavenger before disposal.

« Incinerate in a chemical waste facility equipped with scrubbers for nitrogen oxides and
hydrochloric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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